Cas no 31010-61-4 (Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid)

• Product Name: Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid
• CAS No: 31010-61-4
• MF: C₈H₇N₅O₃
• MW: 221.172880411148
• CID: 2025300
• PubChem ID: 135748741
• Update Time: 2025-04-21

Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid
• DTXSID201205782
• DB-302859
• 31010-61-4
• 2-Amino-3,4-dihydro-4-oxopteridine-6-carboxylic acid methyl ester
• Methyl 2-amino-3,4-dihydro-4-oxo-6-pteridinecarboxylate
• 2-amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic methyl ester
• AB-323/13887427
• Oprea1_413447
• methyl 2-amino-4-oxo-3,4-dihydro-6-pteridinecarboxylate

• Inchi： 1S/C8H7N5O3/c1-16-7(15)3-2-10-5-4(11-3)6(14)13-8(9)12-5/h2H,1H3,(H3,9,10,12,13,14)
• InChI Key： HCLJNHIVCKKQNR-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=C(C(=O)OC)N=2)N=C(N)N1

Computed Properties

• Exact Mass: 221.05488910g/mol
• Monoisotopic Mass: 221.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterin carboxylates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pterin carboxylates